Cas no 16067-02-0 (2-Octadecanone, 1-nitro-)

• Product name: 2-Octadecanone, 1-nitro-
• CAS No: 16067-02-0
• MF: C₁₈H₃₅NO₃
• MW: 313.475405931473
• CID: 1339922
• PubChem ID: 21313720

2-Octadecanone, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Octadecanone, 1-nitro-
• 1-nitrooctadecan-2-one
• SCHEMBL11506559
• 16067-02-0
• DTXSID50612233

• Inchi： InChI=1S/C18H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(20)17-19(21)22/h2-17H2,1H3
• InChI Key： KSKAAWWXZLIZNI-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCC(=O)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.26169398g/mol
• Monoisotopic Mass: 313.26169398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9Ų
• XLogP3: 7.8